Cas no 1361856-82-7 (3-(2,3-Dichlorophenyl)-2-fluoroaniline)

• Product Name: 3-(2,3-Dichlorophenyl)-2-fluoroaniline
• CAS No: 1361856-82-7
• MF: C₁₂H₈Cl₂FN
• MW: 256.103024482727
• CID: 4999526
• Update Time: 2025-10-28

3-(2,3-Dichlorophenyl)-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dichlorophenyl)-2-fluoroaniline
• 2',3'-Dichloro-2-fluoro-biphenyl-3-ylamine

• Inchi： 1S/C12H8Cl2FN/c13-9-5-1-3-7(11(9)14)8-4-2-6-10(16)12(8)15/h1-6H,16H2
• InChI Key： FNSKYNBKHZDOIV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC=C(C=1F)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 4.3
• Topological Polar Surface Area: 26

Additional information on 3-(2,3-Dichlorophenyl)-2-fluoroaniline

3-(2,3-Dichlorophenyl)-2-fluoroaniline (CAS No. 1361856-82-7): A Versatile Intermediate for Pharmaceutical and Material Science Applications

3-(2,3-Dichlorophenyl)-2-fluoroaniline (CAS No. 1361856-82-7) is a highly specialized fluorinated aromatic amine compound that has gained significant attention in recent years due to its unique chemical properties and wide-ranging applications. This organofluorine compound serves as a crucial building block in the synthesis of various pharmaceutical intermediates and advanced materials, making it particularly valuable in modern chemical research and industrial applications.

The molecular structure of 3-(2,3-Dichlorophenyl)-2-fluoroaniline features both fluorine and chlorine substituents on its aromatic rings, which contribute to its distinctive electronic and steric properties. This combination of halogen atoms makes the compound particularly useful in drug discovery and medicinal chemistry, where such modifications are often employed to optimize the biological activity and pharmacokinetic properties of potential drug candidates.

Recent trends in pharmaceutical research have shown growing interest in fluorinated compounds like 3-(2,3-Dichlorophenyl)-2-fluoroaniline, as approximately 30% of newly approved drugs contain fluorine atoms. The presence of fluorine in pharmaceutical compounds can significantly improve their metabolic stability, membrane permeability, and binding affinity to biological targets. This explains why researchers are actively investigating this compound for potential applications in developing new central nervous system (CNS) drugs and anti-inflammatory agents.

Beyond pharmaceutical applications, 3-(2,3-Dichlorophenyl)-2-fluoroaniline has shown promise in material science applications. Its unique electronic properties make it suitable for use in the development of organic semiconductors and liquid crystal materials. The compound's ability to influence π-electron systems through its halogen substituents makes it particularly valuable for designing advanced materials with tailored electronic properties.

The synthesis of 3-(2,3-Dichlorophenyl)-2-fluoroaniline typically involves multi-step organic transformations starting from commercially available halogenated benzene derivatives. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution to introduce the fluorine atom at the desired position. Recent advances in green chemistry have also led to the development of more sustainable synthetic routes for this compound, addressing growing concerns about environmental impact in chemical manufacturing.

Quality control of 3-(2,3-Dichlorophenyl)-2-fluoroaniline is crucial for its various applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure the compound's purity and structural integrity. The typical purity grade required for pharmaceutical applications exceeds 98%, with strict limits on potential impurities that could affect downstream reactions.

The market for fluorinated aromatic compounds like 3-(2,3-Dichlorophenyl)-2-fluoroaniline has been steadily growing, driven by increasing demand from the pharmaceutical industry and emerging applications in materials science. According to recent market analyses, the global market for fluorine-containing fine chemicals is projected to maintain a compound annual growth rate of approximately 6-8% over the next five years, with pharmaceutical intermediates representing the largest application segment.

Researchers working with 3-(2,3-Dichlorophenyl)-2-fluoroaniline should be aware of its handling requirements. While not classified as highly hazardous, standard precautions for handling aromatic amines should be followed, including the use of appropriate personal protective equipment and adequate ventilation. Proper storage conditions typically involve protection from light and moisture, often under inert atmosphere for long-term preservation.

Future research directions for 3-(2,3-Dichlorophenyl)-2-fluoroaniline are likely to focus on expanding its applications in targeted drug delivery systems and advanced functional materials. The compound's structural features make it an attractive candidate for developing covalent inhibitors in drug design and as a building block for metal-organic frameworks (MOFs) with potential applications in gas storage and separation technologies.

For researchers and manufacturers seeking high-purity 3-(2,3-Dichlorophenyl)-2-fluoroaniline, it's essential to source the material from reputable suppliers who can provide comprehensive analytical data and documentation. The compound is typically available in research quantities from specialty chemical suppliers, with custom synthesis options available for larger-scale requirements. Recent advances in continuous flow chemistry have also improved the scalability of its production, potentially reducing costs for industrial-scale applications.

In conclusion, 3-(2,3-Dichlorophenyl)-2-fluoroaniline (CAS No. 1361856-82-7) represents a valuable fluorinated building block with diverse applications in pharmaceutical research and material science. Its unique combination of halogen substituents and aromatic character makes it particularly useful for developing new drugs and advanced materials. As research continues to uncover new applications for this versatile compound, its importance in modern chemistry is likely to grow, particularly in fields that benefit from the special properties imparted by fluorine atoms in molecular structures.